Cas no 75273-93-7 (Benzenamine,3,4-dimethoxy-N-(4-pyridinylmethylene)-, hydrochloride (1:1))

• Product Name: Benzenamine,3,4-dimethoxy-N-(4-pyridinylmethylene)-, hydrochloride (1:1)
• CAS No: 75273-93-7
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 570894
• PubChem ID: 3058437
• Update Time: 2025-04-19

Benzenamine,3,4-dimethoxy-N-(4-pyridinylmethylene)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,4-dimethoxy-N-(4-pyridinylmethylene)-, hydrochloride (1:1)
• 3,4-Dimethoxy-N-(4-pyridinylmethylene)benzenamine monohydrochloride
• N-(3,4-dimethoxyphenyl)-1-pyridin-4-ylmethanimine,hydrochloride
• AC1MHVJG
• AG-G-99916
• Benzenamine, 3,4-dimethoxy-N-(4-pyridinylmethylene)-, monohydrochloride
• Benzenamine,3,4-dimethoxy-N-(4-pyridinylmethylene)-, monohydrochloride (9CI)
• CTK5E1350
• LS-28289
• 75273-93-7
• 3,4-Dimethoxy-N-(4-pyridinylmethylene)benzenamine HCl
• N-(3,4-dimethoxyphenyl)-1-pyridin-4-ylmethanimine;hydrochloride

• Inchi： 1S/C14H14N2O2.ClH/c1-17-13-4-3-12(9-14(13)18-2)16-10-11-5-7-15-8-6-11;/h3-10H,1-2H3;1H/b16-10+;
• InChI Key： IMVUZLXFQPSCFV-QFHYWFJHSA-N
• SMILES： Cl.O(C)C1C=C(C=CC=1OC)/N=C/C1C=CN=CC=1

Computed Properties

• Exact Mass: 278.082
• Monoisotopic Mass: 278.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 205.2°C